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Compound of Interest

Compound Name: m-PEG12-Thiol

Cat. No.: B2839523

For Immediate Release

This document provides a concise summary of the key physicochemical properties of m-
PEG12-Thiol, a monodisperse polyethylene glycol (PEG) derivative. This information is
intended for researchers, scientists, and professionals in the field of drug development and
bioconjugation.

Core Physicochemical Data

The fundamental properties of m-PEG12-Thiol are detailed below. This compound is a linear
monofunctional PEG, featuring a methoxy group at one terminus and a reactive thiol group at
the other, making it suitable for various bioconjugation applications, particularly for modifying

gold or silver surfaces.[1][2]

A comprehensive summary of its molecular characteristics is presented in the following table:
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Property Value Source
Molecular Formula C25H52012S [1103114]
Molecular Weight 576.74 g/mol

3,6,9,12,15,18,21,24,27,30,33,
IUPAC Name 36-dodecaoxaheptatriacont-1-
yl hydrosulfide

Appearance Colorless to light yellow liquid

Methodology for Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property derived from its
molecular formula. The value presented is calculated based on the atomic masses of its
constituent elements.

Experimental Protocol:

The determination of the molecular weight for m-PEG12-Thiol is a computational process
based on its verified molecular formula (C25H52012S). The protocol is as follows:

» Elemental Identification: The elements present in the molecule are Carbon (C), Hydrogen
(H), Oxygen (O), and Sulfur (S).

e Atom Count: The number of atoms for each element is determined from the molecular
formula;

o Carbon: 25

o Hydrogen: 52
o Oxygen: 12
o Sulfur: 1

o Atomic Weight Summation: The molecular weight is calculated by summing the products of
the atom count and the standard atomic weight of each element.
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[e]

Atomic Weight of C = 12.011 u

o

Atomic Weight of H = 1.008 u

[¢]

Atomic Weight of O = 15.999 u

[¢]

Atomic Weight of S = 32.06 u

¢ Calculation:

o (25*12.011) + (52 * 1.008) + (12 * 15.999) + (1 * 32.06) = 576.74 g/mol

Logical Relationship Diagram

The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound from its formula.

Workflow for Molecular Weight Calculation
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Caption: Calculation of Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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